Acetic acid, [2-[2-(2-aminoethoxy)ethoxy]ethoxy]-
Acetic acid, [2-[2-(2-aminoethoxy)ethoxy]ethoxy]-
Amino-PEG3-CH2CO2H is a PEG derivative containing an amino group with a terminal carboxylic acid. The amino group is reactive with carboxylic acids, activated NHS esters, carbonyls (ketone, aldehyde) etc. The terminal carboxylic acid can be reacted with primary amine groups in the presence of activators (e.g. EDC, or DCC) to form a stable amide bond. PEG Linkers may be useful in the development of antibody drug conjugates and drug delivery methods.
Brand Name:
Vulcanchem
CAS No.:
134978-99-7
VCID:
VC0518583
InChI:
InChI=1S/C8H17NO5/c9-1-2-12-3-4-13-5-6-14-7-8(10)11/h1-7,9H2,(H,10,11)
SMILES:
C(COCCOCCOCC(=O)O)N
Molecular Formula:
C8H17NO5
Molecular Weight:
207.22 g/mol
Acetic acid, [2-[2-(2-aminoethoxy)ethoxy]ethoxy]-
CAS No.: 134978-99-7
Inhibitors
VCID: VC0518583
Molecular Formula: C8H17NO5
Molecular Weight: 207.22 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 134978-99-7 |
---|---|
Product Name | Acetic acid, [2-[2-(2-aminoethoxy)ethoxy]ethoxy]- |
Molecular Formula | C8H17NO5 |
Molecular Weight | 207.22 g/mol |
IUPAC Name | 2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]acetic acid |
Standard InChI | InChI=1S/C8H17NO5/c9-1-2-12-3-4-13-5-6-14-7-8(10)11/h1-7,9H2,(H,10,11) |
Standard InChIKey | DGRJZSGHEKZYHP-UHFFFAOYSA-N |
SMILES | C(COCCOCCOCC(=O)O)N |
Canonical SMILES | C(COCCOCCOCC(=O)O)N |
Appearance | Solid powder |
Description | Amino-PEG3-CH2CO2H is a PEG derivative containing an amino group with a terminal carboxylic acid. The amino group is reactive with carboxylic acids, activated NHS esters, carbonyls (ketone, aldehyde) etc. The terminal carboxylic acid can be reacted with primary amine groups in the presence of activators (e.g. EDC, or DCC) to form a stable amide bond. PEG Linkers may be useful in the development of antibody drug conjugates and drug delivery methods. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | Amino-PEG3-CH2CO2H |
Reference | 1: Pignatello R, Impallomeni G, Pistarà V, Cupri S, Graziano AC, Cardile V, Ballistreri A. New amphiphilic derivatives of poly(ethylene glycol) (PEG) as surface modifiers of colloidal drug carriers. III. Lipoamino acid conjugates with carboxy- and amino-PEG(5000) polymers. Mater Sci Eng C Mater Biol Appl. 2015 Jan;46:470-81. doi: 10.1016/j.msec.2014.10.054. Epub 2014 Oct 23. PubMed PMID: 25492012. 2: Rubio-Garcia J, Coppel Y, Lecante P, Mingotaud C, Chaudret B, Gauffre F, Kahn ML. One-step synthesis of metallic and metal oxide nanoparticles using amino-PEG oligomers as multi-purpose ligands: size and shape control, and quasi-universal solvent dispersibility. Chem Commun (Camb). 2011 Jan 21;47(3):988-90. doi: 10.1039/c0cc02615h. Epub 2010 Nov 26. PubMed PMID: 21113535. 3: Kitagawa F, Kubota K, Sueyoshi K, Otsuka K. One-step preparation of amino-PEG modified poly(methyl methacrylate) microchips for electrophoretic separation of biomolecules. J Pharm Biomed Anal. 2010 Dec 15;53(5):1272-7. doi: 10.1016/j.jpba.2010.07.008. Epub 2010 Aug 1. PubMed PMID: 20678876. 4: Yoshimoto K, Hoshino Y, Ishii T, Nagasaki Y. Binding enhancement of antigen-functionalized PEGylated gold nanoparticles onto antibody-immobilized surface by increasing the functionalized antigen using alpha-sulfanyl-omega-amino-PEG. Chem Commun (Camb). 2008 Nov 14;(42):5369-71. doi: 10.1039/b811818c. Epub 2008 Sep 16. PubMed PMID: 18985213. |
PubChem Compound | 15056435 |
Last Modified | Nov 11 2021 |
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